Aloeresin A
Aloeresin A
2''-o-p-Coumaroylaloesin is a cinnamate ester.
Brand Name:
Vulcanchem
CAS No.:
74545-79-2
VCID:
VC0190548
InChI:
InChI=1S/C28H28O11/c1-13-9-18(32)23(26-22(13)19(33)11-17(37-26)10-14(2)30)27-28(25(36)24(35)20(12-29)38-27)39-21(34)8-5-15-3-6-16(31)7-4-15/h3-9,11,20,24-25,27-29,31-32,35-36H,10,12H2,1-2H3/b8-5+/t20-,24-,25+,27+,28-/m1/s1
SMILES:
CC1=CC(=C(C2=C1C(=O)C=C(O2)CC(=O)C)C3C(C(C(C(O3)CO)O)O)OC(=O)C=CC4=CC=C(C=C4)O)O
Molecular Formula:
C28H28O11
Molecular Weight:
540.5 g/mol
Aloeresin A
CAS No.: 74545-79-2
Natural Products
VCID: VC0190548
Molecular Formula: C28H28O11
Molecular Weight: 540.5 g/mol
| CAS No. | 74545-79-2 |
|---|---|
| Product Name | Aloeresin A |
| Molecular Formula | C28H28O11 |
| Molecular Weight | 540.5 g/mol |
| IUPAC Name | [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[7-hydroxy-5-methyl-4-oxo-2-(2-oxopropyl)chromen-8-yl]oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C28H28O11/c1-13-9-18(32)23(26-22(13)19(33)11-17(37-26)10-14(2)30)27-28(25(36)24(35)20(12-29)38-27)39-21(34)8-5-15-3-6-16(31)7-4-15/h3-9,11,20,24-25,27-29,31-32,35-36H,10,12H2,1-2H3/b8-5+/t20-,24-,25+,27+,28-/m1/s1 |
| Standard InChIKey | QACRJXSXSVUOFZ-HINKZNOMSA-N |
| Isomeric SMILES | CC1=CC(=C(C2=C1C(=O)C=C(O2)CC(=O)C)[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)OC(=O)/C=C/C4=CC=C(C=C4)O)O |
| SMILES | CC1=CC(=C(C2=C1C(=O)C=C(O2)CC(=O)C)C3C(C(C(C(O3)CO)O)O)OC(=O)C=CC4=CC=C(C=C4)O)O |
| Canonical SMILES | CC1=CC(=C(C2=C1C(=O)C=C(O2)CC(=O)C)C3C(C(C(C(O3)CO)O)O)OC(=O)C=CC4=CC=C(C=C4)O)O |
| Description | 2''-o-p-Coumaroylaloesin is a cinnamate ester. |
| Synonyms | aloeresin A |
| PubChem Compound | 5317657 |
| Last Modified | Nov 11 2021 |
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